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Compound of Interest

Compound Name:

2-

(Carbamimidoylthio)ethanesulfonic

acid

Cat. No.: B124400 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides essential, immediate safety and logistical

information for 2-(Carbamimidoylthio)ethanesulfonic acid, including personal protective

equipment (PPE) recommendations, handling procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling 2-(Carbamimidoylthio)ethanesulfonic acid, it is crucial to use appropriate

personal protective equipment to minimize exposure and ensure personal safety. The following

table summarizes the recommended PPE.
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Body Part Recommended Protection Specification/Standard

Eyes/Face Safety goggles, Face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin

Chemical-resistant gloves,

Protective clothing, Chemical

resistant apron, Boots

Impervious gloves should be

worn. Appropriate protective

clothing to prevent skin

exposure.

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Recommended if exposure

limits are exceeded or if

irritation or other symptoms are

experienced. Use in a well-

ventilated area.

Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Work in a well-ventilated area to minimize inhalation of dust or vapors.[2]

Avoid the formation of dust.[1]

Do not get in eyes, on skin, or on clothing.[1]

Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.[3]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][4]
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Store away from incompatible materials such as strong oxidizing agents.[1][5]

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be followed.

Spill Response:

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Sweep up the spilled material and place it into a suitable, closed container for

disposal.[1] Avoid generating dust.[2]

Clean: Clean the affected area thoroughly.

Personal Protection: Wear the appropriate PPE as outlined above during the entire cleanup

process.

Disposal:

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[1]

Disposal of the product and its container must be in accordance with all applicable federal,

state, and local regulations.[5][4]

Do not allow the product to enter drains.

Hazard Mitigation Workflow
The following diagram illustrates the logical workflow for mitigating hazards associated with

handling 2-(Carbamimidoylthio)ethanesulfonic acid.
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Hazard Mitigation Workflow for 2-(Carbamimidoylthio)ethanesulfonic Acid

Assess Hazards
(Review SDS)

Select & Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Emergency Preparedness
(Spill Kit, Eyewash Station)

Prepare Well-Ventilated Workspace

Handle Chemical Safely
(Avoid Dust, Direct Contact)

Store Properly
(Cool, Dry, Tightly Closed) Decontaminate & Clean Workspace

Dispose of Waste Properly
(Follow Regulations)

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-(Carbamimidoylthio)ethanesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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